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Compound of Interest

Compound Name: (E)-CHBO4

cat. No.: B15611664

Disclaimer: The following information is provided on the assumption that the query "(E)-
CHBOA4" is a typographical error and the intended substance is Methane (CHa), the primary
component of natural gas. Methane is a colorless, odorless, and extremely flammable gas.[1]
[2] Adherence to proper handling and disposal procedures is critical to ensure laboratory safety,
environmental protection, and regulatory compliance. This guide provides essential safety and
logistical information for the proper management of methane in a laboratory setting.

I. Chemical and Physical Properties

A comprehensive understanding of methane's properties is fundamental to its safe handling

and disposal.
Property Value
Molecular Formula CHa4[3]
Molecular Weight 16.04 g/mol [3][4]
Boiling Point -161.5 °C (-258.7 °F)[2][3]
Melting Point -182.5 °C (-296.5 °F)[2]
Density 0.656 kg/m 2 at 0 °C (Lighter than air)[2]
Flammability Extremely flammable gas[1][2][4][5]
Explosive Limits in Air 5% to 15% by volume[2]
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Il. Health and Safety Hazards

Methane presents several health and safety risks that must be managed through proper
personal protective equipment (PPE) and handling procedures.

Hazard Description

Methane is a simple asphyxiant and can
o displace oxygen in enclosed spaces, leading to
Asphyxiation o i
dizziness, loss of consciousness, and

suffocation.[1][2][6]

Methane is highly flammable and can form
. ) explosive mixtures with air.[2][4][5] It must be
Flammability and Explosion o ) )
kept away from all ignition sources, including

open flames, sparks, and hot surfaces.[2][4][5]

Methane is typically supplied in high-pressure
Compressed Gas cylinders. These cylinders may rupture or
explode if exposed to heat.[1][3]

) Contact with rapidly expanding methane gas or
Frostbite o )
liquid can cause severe frostbite.[6]

lll. Personal Protective Equipment (PPE)

When handling methane, the following personal protective equipment should be worn:
o Eye Protection: Safety glasses or goggles.

» Hand Protection: Insulated gloves when handling cylinders.

« Body Protection: Flame-retardant and antistatic protective clothing.

IV. Disposal Procedures

The primary and most recommended method for the disposal of unused methane is to return
the gas cylinder to the supplier. For residual amounts used in experiments, controlled
combustion is the standard procedure.
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A. Disposal of Methane Gas Cylinders

o Supplier Take-Back: The most straightforward and recommended practice is to return all
empty or partially used methane cylinders to the gas supplier from whom they were
purchased.

o EHS Consultation: In the rare event that returning a cylinder to the supplier is not feasible,
contact your institution's Environmental Health and Safety (EHS) department for guidance.
They will have established procedures for proper disposal through certified gas cylinder
management companies.

B. Disposal of Residual Methane via Controlled Combustion

For small quantities of residual methane in a laboratory apparatus, the following procedure for
controlled combustion should be followed:

o Ensure Proper Ventilation: This procedure must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

» Eliminate Ignition Sources: Before initiating the procedure, ensure that all other sources of
ignition in the vicinity are removed.[4][5]

o Controlled Burn-off: The residual gas should be safely vented to a controlled burner (e.g., a
Bunsen burner) and ignited. The flame will consume the remaining methane.

» Allow for Complete Combustion: Let the residual gas in the line be completely consumed by
the flame before extinguishing the burner.

e Purge the System: Once the methane is consumed, the system should be purged with an
inert gas, such as nitrogen, to ensure no flammable gas remains.

Forbidden Disposal Routes:

o Atmospheric Venting: Do not discharge methane into areas where there is a risk of forming
an explosive mixture with air.[1]

» Drain Disposal: It is strictly prohibited to dispose of methane down the sanitary sewer.
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V. Emergency Procedures

In the event of a methane leak, the following steps should be taken:

Evacuate the Area: Immediately evacuate all personnel from the affected area.[4]

Shut Off the Source: If it can be done safely, shut off the source of the leak.

Ventilate the Area: Increase ventilation to the area to disperse the gas.

Eliminate Ignition Sources: Remove all sources of ignition from the area.[4][5]

Contact Emergency Personnel: Notify your institution's EHS department and emergency

services.

VI. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
methane.
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Methane for Disposal

Is the methane in a returnable gas cylinder?

Is it a residual amount in an apparatus?
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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